Cas no 857284-13-0 (5-Thiazolecarbonylchloride, 2,4-diphenyl-)

• Product Name: 5-Thiazolecarbonylchloride, 2,4-diphenyl-
• CAS No: 857284-13-0
• MF: C₁₆H₁₀ClNOS
• MW: 299.774701595306
• MDL: MFCD08060520
• CID: 719908
• Update Time: 2025-05-27

5-Thiazolecarbonylchloride, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonylchloride, 2,4-diphenyl-
• 2,4-diphenyl-1,3-thiazole-5-carbonyl chloride
• 2,4-DIPHENYLTHIAZOLE-5-CARBONYL CHLORIDE
• 5-Thiazolecarbonylchloride,2,4-diphenyl
• OR3800
• 2,4-Diphenyl-1,3-thiazole-5-carbonyl chloride 97%
• 5-Thiazolecarbonyl chloride, 2,4-diphenyl-

• MDL： MFCD08060520
• Inchi： 1S/C16H10ClNOS/c17-15(19)14-13(11-7-3-1-4-8-11)18-16(20-14)12-9-5-2-6-10-12/h1-10H
• InChI Key： DHGZZGFKARJISD-UHFFFAOYSA-N
• SMILES： C(Cl)(C1SC(C2=CC=CC=C2)=NC=1C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 299.01700

Experimental Properties

• Density: 1.308
• Melting Point: 139 °C
• Boiling Point: 486.5°C at 760 mmHg
• Flash Point: 248°C
• Refractive Index: 1.636
• PSA: 58.20000
• LogP: 4.85610

5-Thiazolecarbonylchloride, 2,4-diphenyl- Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 14-29-34
• Safety Instruction： 8-22-26-30-36/37/39-45
• Risk Phrases：R14; R29; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Thiazolecarbonylchloride, 2,4-diphenyl-

Recent Advances in the Application of 5-Thiazolecarbonylchloride, 2,4-diphenyl- (CAS: 857284-13-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Thiazolecarbonylchloride, 2,4-diphenyl- (CAS: 857284-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a thiazole ring substituted with phenyl groups at the 2 and 4 positions, serves as a crucial intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.

One of the key areas of research involving 5-Thiazolecarbonylchloride, 2,4-diphenyl- is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have utilized this compound to develop potent and selective kinase inhibitors by modifying its reactive carbonyl chloride group to form amide or ester linkages with various pharmacophores. A recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of inhibitors targeting the epidermal growth factor receptor (EGFR), showing promising anti-proliferative activity in vitro and in vivo.

In addition to its applications in kinase inhibitor development, 5-Thiazolecarbonylchloride, 2,4-diphenyl- has also been investigated for its potential in antimicrobial drug discovery. The thiazole moiety is known to exhibit broad-spectrum antimicrobial activity, and recent research has focused on optimizing the structure-activity relationship (SAR) of derivatives of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of thiazole-based analogs using 857284-13-0 as a starting material, which exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings highlight the potential of this compound in addressing the growing challenge of antibiotic resistance.

Another emerging application of 5-Thiazolecarbonylchloride, 2,4-diphenyl- is in the field of targeted drug delivery. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of cytotoxic payloads to monoclonal antibodies. The stability and reactivity of the carbonyl chloride group make it an attractive choice for such applications. A recent patent application (WO2023051234) describes the use of this compound in the synthesis of ADCs for the treatment of hematological malignancies, demonstrating improved pharmacokinetic properties and reduced off-target toxicity compared to traditional linker technologies.

Despite these promising developments, challenges remain in the large-scale production and application of 5-Thiazolecarbonylchloride, 2,4-diphenyl-. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in drug development suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its potential impact on human health.